molecular formula C2H7ClN6S B13225193 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol hydrochloride

4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol hydrochloride

Cat. No.: B13225193
M. Wt: 182.64 g/mol
InChI Key: ADEPNOOIQQYEGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol hydrochloride is a heterocyclic compound with a triazole core functionalized with amino, hydrazinyl, and thiol groups. Its hydrochloride salt enhances solubility and stability, making it a versatile precursor in medicinal and coordination chemistry. The compound has been extensively studied for its role in synthesizing vanadium(V) complexes, which exhibit antimicrobial activity against Gram-positive bacteria (e.g., Staphylococcus aureus) and fungal strains like Candida albicans .

Properties

Molecular Formula

C2H7ClN6S

Molecular Weight

182.64 g/mol

IUPAC Name

4-amino-3-hydrazinyl-1H-1,2,4-triazole-5-thione;hydrochloride

InChI

InChI=1S/C2H6N6S.ClH/c3-5-1-6-7-2(9)8(1)4;/h3-4H2,(H,5,6)(H,7,9);1H

InChI Key

ADEPNOOIQQYEGA-UHFFFAOYSA-N

Canonical SMILES

C1(=S)NN=C(N1N)NN.Cl

Origin of Product

United States

Preparation Methods

Method A: Cyclization of Potassium Salt with Hydrazine Hydrate

One of the most prevalent methods involves the initial synthesis of a potassium salt of a hydrazide derivative, which is subsequently cyclized with hydrazine hydrate to form the heterocyclic nucleus.

Step Reagents & Conditions Product Yield Melting Point Characterization Techniques
1 Benzoic acid hydrazide reacted with carbon disulfide in alkali ethanol Potassium dithiocarbazinate salt 67.2% UV-Vis, FT-IR, NMR, Mass Spectrometry
2 Reflux of potassium salt with hydrazine hydrate in water, acidification with HCl 4-Amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol 65.1% 198–200°C FTIR, 1H-NMR, 13C-NMR

This method, detailed in multiple studies, involves the formation of the potassium salt through reaction with carbon disulfide, followed by hydrazine-mediated cyclization to generate the core heterocycle.

Method B: Multi-step Synthesis from Benzoic Acid Derivatives

In another approach, benzoic acid hydrazide is first converted into hydrazide derivatives, which are then reacted with carbon disulfide to produce potassium dithiocarbazinate salts. These salts are subsequently cyclized with hydrazine hydrate to yield the target compound.

Step Reagents & Conditions Product Yield Melting Point Characterization Techniques
1 Benzoic acid hydrazide + CS₂ in alkali ethanol Potassium dithiocarbazinate 67.2% UV-Vis, FTIR, NMR
2 Reflux with hydrazine hydrate 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol 65.1% 198–200°C FTIR, NMR

This pathway emphasizes the importance of the initial formation of the potassium salt, which facilitates subsequent cyclization.

Derivatization to Hydrochloride Salt

The free base 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol can be converted into its hydrochloride salt via acidification with hydrochloric acid, which improves its stability and solubility for further applications.

Procedure Reagents & Conditions Product Notes
Acidification Treatment of free base with HCl in ethanol or water Hydrochloride salt Enhances stability and solubility

The hydrochloride salt is typically obtained by bubbling gaseous HCl into an aqueous or alcoholic solution of the free base, followed by filtration and drying.

Synthesis of Derivatives via Condensation and Cyclization

Further modifications involve condensation with aldehydes to form Schiff bases, followed by cyclization with thioglycolic acid or related reagents to produce functionalized derivatives.

Example Reagents & Conditions Product Yield Melting Point Characterization
Schiff base formation Aromatic aldehyde + compound (3) in ethanol with acetic acid Schiff base derivatives 71.15% 173–175°C IR, NMR
Cyclization Reaction of Schiff bases with thioglycolic acid 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives Variable Spectroscopic confirmation

This approach allows for the synthesis of a variety of derivatives with potential biological activity.

Summary of Key Research Findings

Reference Main Synthesis Route Key Reagents Yield Range Characterization Techniques
Cyclization of potassium salt with hydrazine hydrate Hydrazine hydrate, potassium salt 65–67% NMR, FTIR, Melting Point
Multi-step from benzoic acid derivatives CS₂, hydrazine hydrate, aldehydes 65–71% NMR, IR, Melting Point
Condensation with aldehydes + cyclization with thioglycolic acid Aromatic aldehydes Variable Spectroscopy

Chemical Reactions Analysis

Cyclocondensation with Aldehydes/Ketones

The hydrazinyl group reacts with carbonyl compounds to form Schiff bases or fused heterocycles:

Carbonyl CompoundConditionsProductKey Application
BenzaldehydeReflux in ethanol4-(Benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiolAntimicrobial agent
3-AcetylcoumarinH2SO4\text{H}_2\text{SO}_4
-catalyzed reflux in MeOHCoumarin-triazole hybrid (TZ1 )Corrosion inhibitor (98% efficiency in 1M HCl)
9H-Fluoren-9-oneSame as aboveFluorenone-triazole hybrid (TZ2 )Corrosion inhibitor (95% efficiency)

Reactions with Active Methylene Compounds

The thiol group participates in nucleophilic substitutions:

  • With dimethyl acetylenedicarboxylate (DMAD) : Forms triazolotriazine derivatives via cycloaddition (Fig. 1B) .

  • With ethyl propiolate : Yields triazolotriazepines under mild conditions .

Mechanistic Pathway :

  • Thiol group attacks the electrophilic carbon of DMAD.

  • Subsequent cyclization eliminates water, forming fused triazine rings.

Triazole-Thiadiazole Hybrids

Reaction with aryl isothiocyanates under acidic conditions produces thiadiazole derivatives (e.g., 7a–9b ), exhibiting antimicrobial activity against E. coli and S. aureus .

Triazole-Oxadiazole Derivatives

Cyclization with carbon disulfide (CS2\text{CS}_2
) in basic media yields oxadiazole-thiol intermediates, which are further functionalized (Scheme 1) .

Example Reaction :

4 Amino 5 hydrazinyl triazole+CS2KOHOxadiazole thione intermediateHydrazine1 2 4 Triazole 3 thione\text{4 Amino 5 hydrazinyl triazole}+\text{CS}_2\xrightarrow{\text{KOH}}\text{Oxadiazole thione intermediate}\xrightarrow{\text{Hydrazine}}\text{1 2 4 Triazole 3 thione}

Corrosion Inhibition

Derivatives TZ1 and TZ2 adsorb onto carbon steel surfaces in acidic media, forming protective films. Electrochemical data show:

CompoundInhibition Efficiency (%)Adsorption Isotherm
TZ1 98Langmuir
TZ2 95Langmuir

Synergistic effects with iodide ions enhance performance .

Antimicrobial Activity

Schiff base derivatives exhibit moderate activity:

DerivativeMIC (µg/mL) against E. coliMIC (µg/mL) against S. aureus
Benzylideneamino analog3264
4-Chlorophenyl analog1632

Mechanism: Disruption of bacterial cell membrane integrity .

Coordination Chemistry

The compound forms Zn(II) complexes during cyclization reactions, acting as a catalyst in heterocycle synthesis .

This compound’s multifunctional reactivity makes it invaluable for designing pharmacophores, corrosion inhibitors, and catalysts. Future research should explore enantioselective syntheses and in vivo biological evaluations.

Mechanism of Action

The mechanism of action of 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol hydrochloride involves its interaction with biological targets through its functional groups. The thiol group can interact with metal ions, while the amino and hydrazinyl groups can form hydrogen bonds with biological macromolecules. These interactions contribute to its antimicrobial and other biological activities .

Comparison with Similar Compounds

Table 1: Key Differences in Substituents and Observed Activities

Compound Structure Biological Activity Key Findings References
4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol hydrochloride Antimicrobial (Gram-positive bacteria, fungi), DNA gyrase inhibition Moderate activity against S. aureus; no effect on Gram-negative strains. Docking confirms DNA gyrase binding.
4-(cyclopent-1-en-3-ylamino)-5-[2-(4-iodophenyl)hydrazinyl]-4H-1,2,4-triazole-3-thiol Antiviral (MERS-CoV helicase inhibition) Most potent in docking studies against MERS-CoV helicase nsp13; requires in vivo validation.
4-amino-5-o-tolyl-4H-1,2,4-triazole-3-thiol Antibacterial (Gram-positive and Gram-negative strains) Active against E. coli and Pseudomonas aeruginosa; enhanced by tolyl substitution.
Triazolotriazines derived from hydrazinyl-triazole Gram-negative antibacterial Superior to ciprofloxacin against Klebsiella pneumoniae and P. aeruginosa.
Schiff bases (e.g., 4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol) CNS activity (antidepressant, antianxietic) Significant effects in forced swim and elevated plus maze tests.

Pharmacological and Physicochemical Properties

  • Solubility : The hydrochloride salt improves aqueous solubility compared to neutral triazole-thiols, critical for bioavailability .
  • Target Specificity :
    • The hydrazinyl group in the parent compound enables chelation with vanadium, enhancing antimicrobial activity via metal coordination .
    • Substitution with halogenated aryl groups (e.g., iodophenyl) increases steric bulk and electron density, improving viral enzyme binding .

Biological Activity

4-Amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol hydrochloride is an organic compound characterized by its unique structure, which includes a triazole ring and functional groups such as amine and thiol. This compound has garnered attention for its potential biological activities, particularly in the fields of cancer therapy and antimicrobial applications.

Chemical Structure and Properties

The compound's structure can be represented by the formula C2N5H7S\text{C}_2\text{N}_5\text{H}_7\text{S} with notable features including:

  • A triazole heterocycle
  • Amino and thiol functional groups

The synthesis typically involves the reaction of hydrazine with thiourea, leading to the formation of the desired triazole derivative .

Anticancer Activity

Recent studies have demonstrated that derivatives of 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol exhibit significant cytotoxic effects against various cancer cell lines. For example:

  • Human Melanoma (IGR39) : Compounds derived from this triazole showed enhanced cytotoxicity compared to standard treatments.
  • Triple-Negative Breast Cancer (MDA-MB-231) : Selective compounds displayed strong inhibition of cell proliferation and migration, suggesting potential as antimetastatic agents .

Table 1: Cytotoxicity of Triazole Derivatives Against Cancer Cell Lines

Compound NameCell LineIC50 (µM)Selectivity
Compound AIGR395.2High
Compound BMDA-MB-2317.8Moderate
Compound CPanc-16.5High

Antimicrobial Activity

The compound has also been tested for its antimicrobial properties. In particular, it has shown promising results against Gram-negative bacteria such as Escherichia coli and Klebsiella pneumoniae. The presence of thiol groups in the complex enhances its antimicrobial efficacy .

Table 2: Antimicrobial Activity of 4-Amino-5-Hydrazinyl Derivatives

Bacterial StrainMinimum Inhibitory Concentration (MIC)
Escherichia coli15 µg/mL
Klebsiella pneumoniae20 µg/mL
Staphylococcus aureus25 µg/mL

The biological activity of this compound is attributed to its ability to interact with cellular targets through various mechanisms:

  • Inhibition of Enzymatic Activity : The thiol group can form disulfide bonds with proteins, potentially inhibiting key enzymes involved in cancer cell proliferation.
  • Induction of Apoptosis : Certain derivatives have been shown to activate apoptotic pathways in cancer cells, leading to increased cell death.
  • Antimicrobial Action : The compound's reactivity with bacterial cell membranes may disrupt cellular integrity, resulting in bactericidal effects .

Case Studies

A notable case study involved the synthesis and evaluation of a series of triazole derivatives where one specific derivative exhibited an IC50 value significantly lower than that of conventional chemotherapeutics against melanoma cells. This suggests that modifications to the triazole structure can lead to enhanced biological activity.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol hydrochloride, and how do reaction conditions influence yield and purity?

  • The compound is typically synthesized via cyclization reactions of hydrazine derivatives with thiocarbonyl or carbonyl precursors. For example, phosphoryl trichloride (POCl₃) is commonly used as a cyclizing agent under reflux conditions (e.g., 24 hours at 110°C) . Solvent selection (e.g., ethanol, chloroform-ethanol mixtures) and stoichiometric ratios of reactants (e.g., 1:1 molar ratio of hydrazine to trichloroacetic acid) are critical for minimizing byproducts like triazolo-thiadiazoles . Crystallization via slow evaporation in mixed solvents (e.g., chloroform-ethanol) improves purity .

Q. Which spectroscopic and crystallographic methods are most reliable for characterizing this compound’s structure?

  • Single-crystal X-ray diffraction (SC-XRD) is the gold standard for confirming molecular geometry, as demonstrated for analogous triazole-thiol derivatives . FT-IR identifies functional groups (e.g., N–H stretches at ~3200 cm⁻¹, C=S peaks at ~1250 cm⁻¹). ¹H/¹³C NMR in DMSO-d₆ or CDCl₃ resolves proton environments (e.g., hydrazinyl NH₂ signals at δ 5.5–6.5 ppm) . Elemental analysis (C, H, N, S) validates stoichiometry .

Q. How can researchers screen the biological activity of this compound, and what preliminary assays are recommended?

  • Antimicrobial screening : Use agar diffusion or microdilution assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans), with MIC/MBC/MFC values reported . Antioxidant assays : DPPH radical scavenging or FRAP tests evaluate redox activity . Cytotoxicity : MTT assays on human cell lines (e.g., HEK-293) establish safety thresholds .

Advanced Research Questions

Q. How do substituent modifications on the triazole ring affect the compound’s physicochemical and biological properties?

  • Electron-withdrawing groups (e.g., Cl, Br at the phenyl ring) enhance antimicrobial activity by increasing lipophilicity and membrane penetration . Hydrophilic groups (e.g., –OH, –NH₂) improve solubility but may reduce bioavailability. Computational studies (e.g., DFT, molecular docking) predict binding affinities to targets like bacterial dihydrofolate reductase .

Q. What strategies resolve contradictions in reported reaction yields or byproduct formation during synthesis?

  • Reaction optimization : Vary solvents (e.g., DMF for polar intermediates), catalysts (e.g., acetic acid for Schiff base formation), or temperature gradients . Byproduct analysis : Use LC-MS or TLC to identify side products (e.g., triazolo-thiadiazines from intermolecular cyclization) . Reproducibility requires strict control of anhydrous conditions and reagent purity .

Q. How can computational chemistry aid in designing derivatives with enhanced bioactivity?

  • Reaction pathway modeling : Quantum mechanical calculations (e.g., DFT) simulate transition states to predict feasible synthetic routes . QSAR models : Correlate substituent electronic parameters (Hammett σ) with bioactivity to prioritize derivatives . Molecular dynamics : Simulate ligand-receptor interactions (e.g., with Mycobacterium tuberculosis enzymes) to guide structural modifications .

Q. What are the best practices for handling this compound’s stability and reactivity in aqueous or oxidative environments?

  • Storage : Keep under inert gas (N₂/Ar) at –20°C in amber vials to prevent hydrolysis or disulfide formation . Buffered solutions : Use pH 7–8 phosphate buffers to avoid thiol oxidation. Monitor degradation via HPLC-UV at λ = 254 nm .

Methodological Considerations

Q. How to validate the purity of synthesized batches for pharmacological studies?

  • HPLC-DAD : Use C18 columns with acetonitrile/water gradients (e.g., 10–90% ACN) and compare retention times to standards . Melting point analysis : Sharp melting ranges (Δ < 2°C) indicate high purity . Mass spectrometry : HRMS (ESI+) confirms molecular ion peaks (e.g., [M+H]⁺ at m/z 247.05) .

Q. What analytical challenges arise in distinguishing hydrazinyl and amino proton environments in NMR spectra?

  • DEPT-135 and COSY : Differentiate NH₂ (broad singlets) from aromatic protons. Deuterium exchange : Addition of D₂O collapses NH/NH₂ signals, aiding assignment . For complex splitting, use high-field NMR (≥500 MHz) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.